Cas no 1350751-60-8 (Benzene, 5-ethyl-1,3-difluoro-2-iodo-)

5-Ethyl-1,3-difluoro-2-iodobenzene is a halogenated aromatic compound featuring a unique substitution pattern of ethyl, fluoro, and iodo functional groups. This structure enhances its utility as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine substituent serves as an effective leaving group. The electron-withdrawing fluorine atoms influence the compound's reactivity and stability, while the ethyl group contributes to lipophilicity. Its well-defined regiochemistry makes it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions due to the sensitivity of the C-I bond.
Benzene, 5-ethyl-1,3-difluoro-2-iodo- structure
1350751-60-8 structure
Product Name:Benzene, 5-ethyl-1,3-difluoro-2-iodo-
CAS No:1350751-60-8
MF:C8H7F2I
MW:268.04
CID:5520431
PubChem ID:141291853
Update Time:2025-05-27

Benzene, 5-ethyl-1,3-difluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 5-ethyl-1,3-difluoro-2-iodo-
    • 5-Ethyl-1,3-difluoro-2-iodobenzene
    • SCHEMBL22640331
    • 1350751-60-8
    • G64462
    • EN300-37337734
    • Inchi： 1S/C8H7F2I/c1-2-5-3-6(9)8(11)7(10)4-5/h3-4H,2H2,1H3
    • InChI Key： IEPNPLBDMBVQJA-UHFFFAOYSA-N
    • SMILES： C1(F)=CC(CC)=CC(F)=C1I

Computed Properties

  • Exact Mass: 267.95605g/mol
  • Monoisotopic Mass: 267.95605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Benzene, 5-ethyl-1,3-difluoro-2-iodo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37337734-0.05g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
0.05g
 $252.0 2025-03-18
Enamine
EN300-37337734-0.1g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
0.1g
 $376.0 2025-03-18
Enamine
EN300-37337734-0.25g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
0.25g
 $538.0 2025-03-18
Enamine
EN300-37337734-0.5g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
0.5g
 $847.0 2025-03-18
Enamine
EN300-37337734-1.0g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
1.0g
 $1086.0 2025-03-18
Enamine
EN300-37337734-2.5g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
2.5g
 $2127.0 2025-03-18
Enamine
EN300-37337734-5.0g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
5.0g
 $3147.0 2025-03-18
Enamine
EN300-37337734-10.0g
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95.0%
10.0g
 $4667.0 2025-03-18
Aaron
AR027RWN-50mg
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95%
50mg
 $372.00 2023-12-16
Aaron
AR027RWN-100mg
5-ethyl-1,3-difluoro-2-iodobenzene
 1350751-60-8 95%
100mg
 $542.00 2023-12-16

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